1-cyclohexyl-4-[3-(1H-pyrazol-1-yl)benzoyl]-6-(2-pyridinylmethoxy)-1,4-diazepan-2-one

• IUPAC Name: 1-cyclohexyl-4-(3-pyrazol-1-ylbenzoyl)-6-(pyridin-2-ylmethoxy)-1,4-diazepan-2-one
• InChI: InChI=1S/C27H31N5O3/c33-26-19-30(27(34)21-8-6-12-24(16-21)32-15-7-14-29-32)17-25(35-20-22-9-4-5-13-28-22)18-31(26)23-10-2-1-3-11-23/h4-9,12-16,23,25H,1-3,10-11,17-20H2
• InChI Key: ZGWJJXFXDJXQEB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CC(CN(CC2=O)C(=O)C3=CC(=CC=C3)N4C=CC=N4)OCC5=CC=CC=N5
• Molecular Formula: C27H31N5O3
• Molecular Weight: 473.6 g/mol

Description

The compound “1-cyclohexyl-4-[3-(1H-pyrazol-1-yl)benzoyl]-6-(2-pyridinylmethoxy)-1,4-diazepan-2-one” is a complex organic molecule that contains several functional groups, including a pyrazole ring, a benzoyl group, a pyridine ring, and a diazepanone ring. These functional groups suggest that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (pyrazole and pyridine) could contribute to the stability of the molecule. The exact structure would need to be determined using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the benzoyl group could undergo reactions typical of carbonyl compounds, while the pyrazole and pyridine rings might participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings and a carbonyl group could affect its polarity, solubility, and boiling and melting points.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Compounds containing similar functional groups have been found to exhibit a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical, chemical, and biological properties. Without more specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. Given the functional groups present in the molecule, it could be of interest in fields such as medicinal chemistry, materials science, and chemical biology.